Cas no 940-65-8 (4-(5-formyl-1H-pyrrol-2-yl)butanenitrile)

• Product Name: 4-(5-formyl-1H-pyrrol-2-yl)butanenitrile
• CAS No: 940-65-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1982949
• PubChem ID: 255660
• Update Time: 2025-04-21

4-(5-formyl-1H-pyrrol-2-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-formyl-1H-pyrrol-2-yl)butanenitrile
• DTXSID80292284
• 940-65-8
• CCG-40439
• NSC-81350
• NSC81350

• Inchi： 1S/C9H10N2O/c10-6-2-1-3-8-4-5-9(7-12)11-8/h4-5,7,11H,1-3H2
• InChI Key： JLJOGNJUWIUUAX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CCCC#N)N1

Computed Properties

• Exact Mass: 162.079312947Da
• Monoisotopic Mass: 162.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų